3-Chloro-1-(2,4-difluorophenyl)propanone
Description
3-Chloro-1-(2,4-difluorophenyl)propanone is a chemical compound that is widely used in scientific research. It is a ketone that is often used as a starting material for the synthesis of various organic compounds. This compound has gained significant attention due to its unique chemical properties and potential applications in different fields.
Scientific Research Applications
Chiral Intermediate in Antidepressant Drug Synthesis
3-Chloro-1-phenyl-1-propanol, a derivative of 3-Chloro-1-(2,4-difluorophenyl)propanone, is used as a chiral intermediate in the synthesis of antidepressant drugs. The yeast reductase YOL151W exhibited high activity and enantioselectivity in producing the (S)-alcohol form of this compound, essential for pharmaceutical applications (Choi et al., 2010).
Polymorphic Forms in Pharmaceutical Compounds
Polymorphic forms of ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, an investigational pharmaceutical compound, were characterized using spectroscopic and diffractometric techniques. These studies are crucial for understanding the physical and chemical properties of pharmaceuticals (Vogt et al., 2013).
Corrosion Inhibition in Mild Steel
Quinoxaline-based propanone derivatives, structurally similar to 3-Chloro-1-(2,4-difluorophenyl)propanone, showed potential as corrosion inhibitors for mild steel in acidic environments. These compounds reduce the corrosion rate by forming a protective film on the steel surface, demonstrating their application in industrial corrosion control (Olasunkanmi & Ebenso, 2019).
Antimicrobial Activity
Compounds like 3-(4-Chlorophenyl)-5-[4-propan-2-yl) phenyl-4, 5-dihydro-1H-pyrazol-1-yl] (pyridin-4-yl) methanone, structurally related to 3-Chloro-1-(2,4-difluorophenyl)propanone, demonstrated significant antimicrobial activity. These findings highlight the potential use of such compounds in developing new antimicrobial agents (Sivakumar et al., 2021).
Enantioselective Synthesis
The enantioselective synthesis of (S)-3-chloro-1-phenylpropanol, a compound closely related to 3-Chloro-1-(2,4-difluorophenyl)propanone, was achieved using immobilized Acetobacter sp. CCTCC M209061 cells. This process is significant for producing optically pure intermediates for drug synthesis (Huang, 2015).
properties
IUPAC Name |
1-chloro-3-(2,4-difluorophenyl)propan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClF2O/c10-5-8(13)3-6-1-2-7(11)4-9(6)12/h1-2,4H,3,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZHLSLIBGPOEBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)CC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClF2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-1-(2,4-difluorophenyl)propanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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